Cas no 30711-41-2 (2-Octanoylthiophene)

• Product Name: 2-Octanoylthiophene
• CAS No: 30711-41-2
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD00053146
• CID: 88881
• PubChem ID: 141582
• Update Time: 2025-04-18

2-Octanoylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Octanoylthiophene
• n-Heptyl 2-thienyl ketone
• 1-thiophen-2-yloctan-1-one
• 1-(thiophen-2-yl)octan-1-one
• 1-[2]Thienyl-octan-1-on
• 1-[2]thienyl-octan-1-one
• 1-Octanone,1-(2-thienyl)
• 2-n-Octanoylthiophene
• 2-Octanoyl-2-thienyl-keton
• Heptyl-2-thienyl-keton
• J-018079
• AS-58917
• 1-Octanone, 1-(2-thienyl)-
• SCHEMBL2787821
• 1-thiophen-2-yl-1-octanone
• 1-(2-Thienyl)-1-octanone
• FT-0613244
• DTXSID00184738
• AKOS009031187
• Q63399053
• QRJZCQOLJVIBDE-UHFFFAOYSA-N
• 1-(2-thienyl)octan-1-one
• Thiophene, 2-octanoyl
• MFCD00053146
• 30711-41-2
• 2-Octanoyl thiophene
• A820579
• CS-0333191
• 1-Thiophen-2-yl-octan-1-one
• DB-047882

• MDL： MFCD00053146
• Inchi： 1S/C12H18OS/c1-2-3-4-5-6-8-11(13)12-9-7-10-14-12/h7,9-10H,2-6,8H2,1H3
• InChI Key： QRJZCQOLJVIBDE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCCCCC)=O
• BRN： 4220

Computed Properties

• Exact Mass: 210.10800
• Monoisotopic Mass: 210.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.6
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1,008 g/cm3
• Boiling Point: 120-122°C 1mm
• Flash Point: 120-122°C/1mm
• Refractive Index: 1.5200
• PSA: 45.31000
• LogP: 4.29130
• Solubility: Insoluble in water

2-Octanoylthiophene Security Information

• Hazardous Material transportation number：UN2735
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III